methyl (2,6-dimethyl-4-oxo-5-phenyl-1(4H)-pyrimidinyl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound of interest, methyl (2,6-dimethyl-4-oxo-5-phenyl-1(4H)-pyrimidinyl)acetate, belongs to the pyrimidinone family, characterized by its pyrimidine ring, a six-membered heterocycle with nitrogen atoms at positions 1 and 3, and various functional groups attached, influencing its chemical behavior and properties.
Synthesis Analysis
Synthesis routes for pyrimidinone derivatives often involve multi-component reactions, such as the Biginelli reaction, which is a one-pot synthesis method combining aldehydes, β-keto esters, and urea or thiourea. The synthesis of closely related compounds involves cyclization, methylation, and specific substitutions to introduce different functional groups, affecting the compound's reactivity and physical properties (Mao et al., 2015).
Molecular Structure Analysis
The molecular structure of pyrimidinone derivatives can be complex, with potential for various inter- and intramolecular interactions. Crystal structure analysis of similar compounds reveals interactions like hydrogen bonding and π-π stacking, contributing to the compound's stability and crystalline form. These structural analyses are crucial for understanding the compound's reactivity and potential for forming supramolecular assemblies (Selič et al., 1997).
Chemical Reactions and Properties
Pyrimidinones are versatile in chemical reactions, capable of undergoing nucleophilic substitution, condensation, and cycloaddition reactions. The presence of electron-withdrawing or donating groups significantly affects their chemical behavior, making them useful intermediates in the synthesis of more complex heterocyclic compounds. Their reactivity can be tailored for the synthesis of compounds with potential biological activity (Yarim et al., 1999).
properties
IUPAC Name |
methyl 2-(2,6-dimethyl-4-oxo-5-phenylpyrimidin-1-yl)acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O3/c1-10-14(12-7-5-4-6-8-12)15(19)16-11(2)17(10)9-13(18)20-3/h4-8H,9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBMMRLLSCFKAGE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)N=C(N1CC(=O)OC)C)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.